Cas no 1807193-60-7 (3-Nitro-5-phenylisonicotinonitrile)

• Product Name: 3-Nitro-5-phenylisonicotinonitrile
• CAS No: 1807193-60-7
• MF: C₁₂H₇N₃O₂
• MW: 225.202882051468
• CID: 4904618
• Update Time: 2025-07-22

3-Nitro-5-phenylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-phenylisonicotinonitrile

• Inchi： 1S/C12H7N3O2/c13-6-10-11(9-4-2-1-3-5-9)7-14-8-12(10)15(16)17/h1-5,7-8H
• InChI Key： CQZAYKXCPLUIGA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=CC(=C1C#N)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 3-Nitro-5-phenylisonicotinonitrile

Professional Introduction to 3-Nitro-5-phenylisonicotinonitrile (CAS No. 1807193-60-7)

3-Nitro-5-phenylisonicotinonitrile, with the chemical formula C₁₂H₆N₂O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1807193-60-7, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both nitro and nitrile functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The synthesis of 3-Nitro-5-phenylisonicotinonitrile involves a series of carefully controlled chemical reactions that highlight the compound's reactivity and utility. The nitro group, specifically, can be reduced to an amine or further functionalized, while the nitrile group can be hydrolyzed to a carboxylic acid. These transformations make it a valuable building block for constructing more complex molecular structures.

In recent years, there has been a growing interest in heterocyclic compounds due to their widespread presence in bioactive natural products and synthetic drugs. 3-Nitro-5-phenylisonicotinonitrile belongs to the class of pyridine derivatives, which are known for their pharmacological properties. Specifically, studies have shown that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The nitro group in 3-Nitro-5-phenylisonicotinonitrile may enhance these properties by influencing electron distribution and reactivity within the molecule.

The compound's potential as a pharmacophore has been explored in several research studies. For instance, modifications of the nitro and nitrile groups have led to the discovery of novel inhibitors targeting various enzymes involved in metabolic pathways. These enzymes are often implicated in diseases such as diabetes, cancer, and infectious disorders. The structural flexibility of 3-Nitro-5-phenylisonicotinonitrile allows chemists to design derivatives with enhanced binding affinity and selectivity.

A notable area of research involves the use of computational methods to predict the biological activity of 3-Nitro-5-phenylisonicotinonitrile. Molecular modeling techniques have been employed to understand how the compound interacts with biological targets at the molecular level. These studies not only provide insights into the mechanism of action but also aid in optimizing drug candidates for clinical trials. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery.

The synthesis and characterization of 3-Nitro-5-phenylisonicotinonitrile have also been advanced by improvements in synthetic methodologies. Catalytic processes have enabled more efficient and sustainable production methods, reducing waste and energy consumption. Additionally, green chemistry principles have been applied to develop environmentally friendly synthetic routes that align with regulatory requirements and industry standards.

In conclusion, 3-Nitro-5-phenylisonicotinonitrile (CAS No. 1807193-60-7) represents a promising compound in pharmaceutical research due to its versatile structure and potential therapeutic applications. Ongoing studies continue to uncover new ways this compound can be utilized in drug development, emphasizing its importance in modern medicinal chemistry. As research progresses, it is expected that derivatives of this compound will play a crucial role in addressing various medical challenges.